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Compound of Interest

Compound Name: 4-Formyl-3-methoxybenzonitrile

Cat. No.: B1591161

An In-depth Technical Guide to 4-Formyl-3-
methoxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, chemical
properties, and synthetic methodologies for 4-Formyl-3-methoxybenzonitrile (CAS No.
21962-45-8). This document is intended to serve as a critical resource for professionals in
research and development, particularly those involved in pharmaceutical synthesis.

Chemical Identity and Physical Properties

4-Formyl-3-methoxybenzonitrile, also known as vanillin nitrile or 4-cyano-2-methoxyphenol,
is a solid organic compound. It is a key intermediate in the synthesis of various
pharmaceuticals, most notably Finerenone, a non-steroidal mineralocorticoid receptor
antagonist.[1][2][3]

Table 1: Physical and Chemical Properties of 4-Formyl-3-methoxybenzonitrile

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1591161?utm_src=pdf-interest
https://www.benchchem.com/product/b1591161?utm_src=pdf-body
https://www.benchchem.com/product/b1591161?utm_src=pdf-body
https://www.smolecule.com/products/s1902183
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8684633.htm
https://www.tantuchemicals.com/pharmaceutical-intermediates/intermediates-of-finerenone/4-formyl-3-methoxybenzonitrile.html
https://www.benchchem.com/product/b1591161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoH7NO2 [1]
Molecular Weight 161.16 g/mol [1]
Appearance White to pale-yellow or brown A5]
solid

Melting Point 109-111 °C [1][6]
Boiling Point 318.2 °C at 760 mmHg [7]

Density 1.18 g/cm3 [5]

Soluble in organic solvents
such as ethanol, dimethyl

Solubility sulfoxide, and [5]
dimethylformamide. Low

solubility in water.

Storage Temperature 2-8°C, under inert atmosphere [41[8]

Hazard Identification and Safety Data

4-Formyl-3-methoxybenzonitrile is classified as a hazardous substance. Appropriate
personal protective equipment (PPE), including gloves, safety goggles, and respiratory
protection, should be used when handling this compound.[9]

Table 2: GHS Hazard Classification for 4-Formyl-3-methoxybenzonitrile
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Hazard Class Hazard Category Hazard Statement

H302+H312+H332: Harmful if

Acute Toxicity (Oral, Dermal, ) ) )
Category 4 swallowed, in contact with skin

Inhalation) .
or if inhaled.[10]
] ] o H315: Causes skin irritation.
Skin Corrosion/Irritation Category 2
[10]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[9][10]
Specific target organ toxicity — H335: May cause respiratory
. Category 3 o
single exposure irritation.[10]
Hazardous to the aquatic H412: Harmful to aquatic life
) Category 3 ) ]
environment, long-term hazard with long lasting effects.[9][10]

First Aid Measures:

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[9]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[7][9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[9]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[9]

Toxicological and Ecological Information

Detailed quantitative toxicological and ecological data for 4-Formyl-3-methoxybenzonitrile is
limited.

Table 3: Toxicological and Ecological Data Summary
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Data Point Value Source(s)
Acute Toxicity (LD50) No data available
Toxicity to Fish No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Due to the lack of comprehensive data, this chemical should be handled with care, and
exposure to the environment should be minimized.

Experimental Protocols: Synthesis of 4-Formyl-3-
methoxybenzonitrile

Several synthetic routes for 4-Formyl-3-methoxybenzonitrile have been reported. Below are
detailed protocols for two common methods.

Synthesis via Oxidation of an Alkene Precursor

This method involves the oxidative cleavage of tert-butyl (2E)-3-(4-cyano-2-
methoxyphenyl)acrylate.

Experimental Protocol:

e To a vigorously stirred solution of 48 g (185 mmol) of tert-butyl (2E)-3-(4-cyano-2-
methoxyphenyl)acrylate, 207 mg (0.81 mmol) of osmium tetroxide, and 1.4 g (6.14 mmol) of
benzyltriethylammonium chloride in 750 ml of a water/THF (2:1) mixture, add 79 g (370
mmol) of sodium metaperiodate in portions.

e Maintain the reaction temperature below 30°C during the addition.
« Stir the solution at room temperature for an additional hour.

e Add 2000 ml of water to the mixture and filter the resulting solid.
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e Dissolve the collected solid in ethyl acetate and wash the organic phase with a saturated
sodium chloride solution.

» Dry the organic phase over magnesium sulfate and concentrate under reduced pressure.

 Stir the residue with petroleum ether to yield 21.18 g (71% of theory) of 4-Formyl-3-
methoxybenzonitrile as a white solid.[2]

Reactants

Water/THF (solvent)

(Benzyltriethylammonium chloride (calalyst))

v LLOCESS Product
Osmium tetroxide (catalyst) - 4-Formyl-3-methoxybenzonitrile
Sodium metaperiodate

(tert»butyl (2E)»3-(4-cyano-2»methoxyphenyl)acrylate)

Click to download full resolution via product page

Caption: Oxidative cleavage synthesis workflow.

Synthesis via Bromination and Hydrolysis

This two-step industrial method starts from 4-methyl-3-methoxybenzonitrile.
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Experimental Protocol:
Step 1: Bromination

o React 4-methyl-3-methoxybenzonitrile with a brominating agent to form 3-methoxy-4-
(dibromomethyl)benzonitrile.

Step 2: Hydrolysis

o Hydrolyze the resulting 3-methoxy-4-(dibromomethyl)benzonitrile to yield 4-Formyl-3-
methoxybenzonitrile.[11]

G-methyl-3-methoxybenzonitriIeW—’—’—P@—PG-meth0xy-4-(dibromomethyl)benzonitrile)—b 4-Formyl-3-methoxybenzonitrile

Click to download full resolution via product page

Caption: Two-step synthesis via bromination and hydrolysis.

Chemical Reactivity and Applications

The reactivity of 4-Formyl-3-methoxybenzonitrile is characterized by the presence of three
functional groups: a formyl group, a nitrile group, and a methoxy group on the aromatic ring.
This multifunctionality makes it a versatile intermediate in organic synthesis. The aldehyde
group can undergo nucleophilic addition and condensation reactions, while the nitrile group can
be hydrolyzed to a carboxylic acid or reduced to an amine.

The primary application of this compound is as a key building block in the synthesis of
Finerenone.[1]
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Finerenone Synthesis [Carboxylic Acid Derivatives] [Amine Derivatives]

Click to download full resolution via product page

Caption: Reactivity and synthetic utility of 4-Formyl-3-methoxybenzonitrile.

Biological Activity and Signaling Pathways

Currently, there is no available information on specific biological signaling pathways directly
involving 4-Formyl-3-methoxybenzonitrile. Its biological relevance is primarily understood
through its role as a precursor to pharmacologically active molecules like Finerenone.
Finerenone functions as a non-steroidal mineralocorticoid receptor antagonist, which is crucial
for its therapeutic effects in patients with chronic kidney disease and type 2 diabetes.[1][12]
Further research is required to elucidate any direct biological activities of 4-Formyl-3-
methoxybenzonitrile itself.

Conclusion

4-Formyl-3-methoxybenzonitrile is a valuable chemical intermediate with well-defined
physical properties and synthetic routes. However, a significant data gap exists concerning its
detailed toxicological and ecological impact. Researchers and drug development professionals
should handle this compound with appropriate safety precautions, adhering to the GHS hazard
classifications. The provided experimental protocols for its synthesis offer a solid foundation for
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its laboratory preparation and industrial production. Future studies are warranted to fully
characterize its safety profile and explore any potential direct biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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